Cas no 2034519-71-4 (N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide)

• Product Name: N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide
• CAS No: 2034519-71-4
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 5336449
• Update Time: 2025-07-15

N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)-3-(1H-pyrazol-1-yl)benzamide
• N-[3-methyl-1-(1,2,4-triazol-1-yl)butan-2-yl]-3-pyrazol-1-ylbenzamide
• N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide

• Inchi： 1S/C17H20N6O/c1-13(2)16(10-22-12-18-11-20-22)21-17(24)14-5-3-6-15(9-14)23-8-4-7-19-23/h3-9,11-13,16H,10H2,1-2H3,(H,21,24)
• InChI Key： DDGLKKQQIHZCCP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N1C=CC=N1)NC(CN1C=NC=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 418
• XLogP3: 2.3
• Topological Polar Surface Area: 77.6

Additional information on N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide

Introduction to N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide and Its Significance in Modern Chemical Biology

N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide, identified by its CAS number 2034519-71-4, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its structural analogs that have been explored in various therapeutic contexts.

The structural composition of N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide is notable for its blend of heterocyclic moieties, including the 1H-1,2,4-triazole and 1H-pyrazole rings. These heterocycles are well-documented for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds in drug design. The presence of the 3-methylbutanoyl side chain further contributes to the molecule's complexity and its potential for diverse biological interactions.

In recent years, there has been a surge in research focused on developing small molecules that can selectively target specific biological pathways. N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(1H-pyrazol-1-yl)benzamide has been studied as a potential lead compound in this context. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer and inflammatory disorders. Preliminary computational studies have indicated that the compound may interact with key residues in target proteins, potentially leading to the development of novel therapeutic agents.

The benzamide moiety in N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]-3-(H-pyrazol-)benzamide is particularly noteworthy for its role in modulating protein-protein interactions. Benzamides are known to be versatile pharmacophores that can interfere with the binding of proteins to their cognate partners. This property makes them attractive candidates for developing drugs that target protein-protein interactions, which are increasingly recognized as critical in many biological processes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like N-[3-methyl-butanoyl]-3-(H-pyrazol-)benzamide]. Techniques such as solid-phase synthesis and flow chemistry have been instrumental in streamlining the synthesis process and improving yields. These advancements not only facilitate the production of large quantities of the compound for research purposes but also open avenues for exploring its derivatives with enhanced biological activity.

The investigation into N-[3-methyl-butanoyl]-3-(H-pyrazol-)benzamide has also been complemented by studies on its analogs. By modifying specific structural features such as the length of the alkyl chain or the substitution pattern on the heterocyclic rings, researchers have been able to fine-tune the biological activity of these compounds. Such modifications have led to the identification of several promising candidates that exhibit improved potency and selectivity.

In conclusion, N-[3-methyl-butanoyl]-3-(H-pyrazol-)benzamide represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable compound for further study. As research continues to uncover new insights into its biological activity and mechanisms of action, it is likely that this compound will play an important role in the development of novel therapeutic agents.